Cas no 41681-92-9 (ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate)

• Product Name: ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate
• CAS No: 41681-92-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 3979229
• PubChem ID: 21331480
• Update Time: 2025-08-05

ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(tetrahydro-2-furanyl)methyl]-, ethyl ester
• ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate
• CS-0264041
• RBA68192
• AKOS017280507
• ethyl 2-[(oxolan-2-ylmethyl)amino]acetate
• ethyl 2-(oxolan-2-ylmethylamino)acetate
• EN300-91551
• AKOS000257639
• SCHEMBL11535456
• 41681-92-9
• ethyl2-[(oxolan-2-ylmethyl)amino]acetate

• Inchi： 1S/C9H17NO3/c1-2-12-9(11)7-10-6-8-4-3-5-13-8/h8,10H,2-7H2,1H3
• InChI Key： OHJSXMVSFDTZAT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNCC1CCCO1

Computed Properties

• Exact Mass: 187.12084340Da
• Monoisotopic Mass: 187.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate

Ethyl 2-{[(Oxolan-2-yl)methyl]amino}Acetate: A Comprehensive Overview

Ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate, also known by its CAS number 41681-92-9, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in drug delivery systems and as an intermediate in the synthesis of bioactive molecules. In this article, we delve into the structural properties, synthesis methods, applications, and recent research findings related to ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate.

The molecular structure of ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate is notable for its combination of functional groups. The presence of an oxolane (tetrahydrofuran) ring introduces a cyclic ether moiety, which can influence the compound's stability and solubility. The amino group attached to the oxolane ring further enhances its reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted the importance of such structures in medicinal chemistry, particularly in the design of prodrugs and drug delivery systems.

One of the most promising applications of ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate lies in its role as a precursor for bioactive compounds. Researchers have explored its use in the synthesis of peptide analogs and other therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for drug development.

In terms of synthesis, ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate can be prepared through various methods, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium catalysts has been reported to significantly improve the yield and purity of this compound during large-scale production.

Another area where ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate has shown promise is in polymer chemistry. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing biodegradable polymers. A study published in Polymer Chemistry highlighted its use in creating polyesters with enhanced mechanical properties, which could find applications in biomedical devices and packaging materials.

From an environmental perspective, ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate demonstrates good biodegradability under controlled conditions. This characteristic aligns with growing industry trends toward sustainable chemistry practices. Researchers are actively investigating ways to optimize its degradation pathways to minimize environmental impact while maintaining its utility in industrial applications.

In conclusion, ethyl 2-{[(oxolan-2-yl)methyl]amino}acetate (CAS No. 41681-92-) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure lends itself to innovative uses in drug development, polymer synthesis, and sustainable chemical processes. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry and pharmacology.